Cas no 918413-80-6 (Boronic acid, B-(2-cyano-5-formylphenyl)-)

• Product Name: Boronic acid, B-(2-cyano-5-formylphenyl)-
• CAS No: 918413-80-6
• MF: C₈H₆BNO₃
• MW: 174.949141979218
• CID: 776538
• PubChem ID: 15942030
• Update Time: 2025-04-19

Boronic acid, B-(2-cyano-5-formylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(2-cyano-5-formylphenyl)-
• (2-cyano-5-formylphenyl)boronic acid
• DTXSID40580018
• AB59540
• AKOS006305788
• 918413-80-6
• starbld0019297

• Inchi： 1S/C8H6BNO3/c10-4-7-2-1-6(5-11)3-8(7)9(12)13/h1-3,5,12-13H
• InChI Key： BVYVLTMIKIKMCJ-UHFFFAOYSA-N
• SMILES： OB(C1C(C#N)=CC=C(C=O)C=1)O

Computed Properties

• Exact Mass: 175.0440732g/mol
• Monoisotopic Mass: 175.0440732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3Ų